3-[(3,4-dimethylphenyl)sulfonyl]-N-(4-ethylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 3-(3,4-dimethylphenyl)sulfonyl-N-(4-ethylphenyl)triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C25H23N5O2S/c1-4-18-10-12-19(13-11-18)26-23-21-7-5-6-8-22(21)30-24(27-23)25(28-29-30)33(31,32)20-14-9-16(2)17(3)15-20/h5-15H,4H2,1-3H3,(H,26,27)
• InChI Key: KATIOZHPCJZGDH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=NC3=C(N=NN3C4=CC=CC=C42)S(=O)(=O)C5=CC(=C(C=C5)C)C
• Molecular Formula: C25H23N5O2S
• Molecular Weight: 457.5 g/mol

Description

Physical And Chemical Properties Analysis

This compound is a white powder. It is soluble in DMSO at a concentration of 100 mg/mL.

Scientific Research Applications

Potential as H1-Antihistaminic Agents

Research has shown that derivatives of triazoloquinazoline exhibit promising H1-antihistaminic activities. A study by Alagarsamy et al. (2008) synthesized a series of 4-butyl-1-substituted-4H-[1,2,4]triazolo[4,3-a] quinazolin-5-ones, demonstrating significant protection against histamine-induced bronchospasm in guinea pigs. This suggests the potential of triazoloquinazoline derivatives as antihistamines with low sedative effects compared to standard treatments like chlorpheniramine maleate Alagarsamy, Shankar, & Murugesan, 2008.

Adenosine Receptor Antagonism

The role of 2-amino[1,2,4]triazolo[1,5-c]quinazolines as potent adenosine receptor (AR) antagonists has been explored, revealing their efficacy in targeting the A3AR subtype. Such compounds have been synthesized, showing selective antagonism and providing a foundation for developing multitarget AR antagonists. This research indicates the potential for treating diseases mediated by adenosine receptors, including inflammatory and cardiovascular diseases Burbiel et al., 2016.

Antimicrobial and Nematicidal Activities

Triazoloquinazolinylthiazolidinones have been synthesized and evaluated for their antimicrobial and nematicidal properties. Compounds in this class showed significant activity against a range of bacteria and fungi, as well as nematodes, highlighting their potential as broad-spectrum antimicrobial and nematicidal agents Reddy, Kumar, & Sunitha, 2016.

Synthesis and Chemical Properties

Studies on the synthesis and chemical behavior of triazoloquinazolines provide valuable insights into their versatility and potential applications in developing novel therapeutic agents and materials. The synthesis of triazoloquinazolinium betaines, for example, demonstrates the chemical flexibility and range of reactions these compounds can undergo, which could be foundational for further functionalized derivatives with specific applications Crabb et al., 1999.